1-(2,4-difluorobenzyl)azocane

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]azocane
• InChI: InChI=1S/C14H19F2N/c15-13-7-6-12(14(16)10-13)11-17-8-4-2-1-3-5-9-17/h6-7,10H,1-5,8-9,11H2
• InChI Key: JFWUGIALVILKQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H19F2N
• Molecular Weight: 239.30 g/mol

Description

1-(2,4-difluorobenzyl)azocane, also known as DFBA, is a chemical compound that has been gaining attention in scientific research due to its unique properties. DFBA is a synthetic molecule that is commonly used as a photoswitch in biological and chemical systems.

Mechanism of Action

1-(2,4-difluorobenzyl)azocane works by undergoing a photoisomerization reaction when exposed to light. In its trans form, this compound is inactive, but when exposed to UV light, it undergoes a cis to trans isomerization, becoming active. This change in conformation allows this compound to act as a photoswitch in biological and chemical systems.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not have any known side effects. However, its effects on the human body have not been extensively studied, and further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

1-(2,4-difluorobenzyl)azocane has several advantages for use in lab experiments. It is easy to synthesize, has high purity, and is stable under normal laboratory conditions. However, this compound has some limitations, including its sensitivity to light and its limited solubility in water.

Future Directions

1-(2,4-difluorobenzyl)azocane has the potential to be used in a wide range of scientific research applications. Some possible future directions for research include developing new optogenetic tools using this compound, exploring its use in drug delivery systems, and investigating its potential as a protein engineering tool. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound on the human body.

Synthesis Methods

1-(2,4-difluorobenzyl)azocane can be synthesized through a series of chemical reactions. The starting material for the synthesis is 2,4-difluorobenzyl bromide, which is reacted with sodium azide to form 1-(2,4-difluorobenzyl)azide. This intermediate is then reduced with palladium on carbon to produce this compound.

Scientific Research Applications

1-(2,4-difluorobenzyl)azocane has been used in a wide range of scientific research applications, including optogenetics, drug delivery, and protein engineering. Optogenetics is a technique that uses light to control the activity of cells in living organisms. This compound has been used as a photoswitch in optogenetics to control the activity of neurons in the brain. This compound has also been used as a photoswitch in drug delivery systems to control the release of drugs in response to light. In protein engineering, this compound has been used to control the conformation of proteins in response to light.